4-ethyl-5-(4-ethyl-5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-ethyl-3-(4-ethyl-5-methylthiophen-3-yl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H15N3S2/c1-4-8-7(3)16-6-9(8)10-12-13-11(15)14(10)5-2/h6H,4-5H2,1-3H3,(H,13,15)
• InChI Key: ZFCWPEMEWNEZHA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC=C1C2=NNC(=S)N2CC)C
• Molecular Formula: C11H15N3S2
• Molecular Weight: 253.4 g/mol

Description

4-ethyl-5-(4-ethyl-5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol (ETMTT) is a thiol-containing triazole derivative that has been studied extensively in recent years due to its potential applications in the field of scientific research. It has been shown to possess unique properties that make it an attractive option for use in laboratory experiments, drug development, and other scientific investigations.

Scientific Research Applications

Chemical Synthesis and Modification

• Synthesis of Derivatives: 4-ethyl-5-(4-ethyl-5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol can be synthesized and modified into various derivatives, offering potential for diverse chemical applications. For example, cyclization reactions of related triazole compounds have led to the formation of different derivatives with unique properties (Maliszewska-Guz et al., 2005).

Antimicrobial and Pharmacological Properties

• Antimicrobial Activities: Several 1,2,4-triazole derivatives have demonstrated antimicrobial activity, suggesting potential applications in drug development and the treatment of infections. Studies have shown that these compounds possess good to moderate antimicrobial efficacy (Bayrak et al., 2009).

Cancer Research

• Cancer Cell Inhibition: Derivatives of 1,2,4-triazole-3-thiol have been investigated for their effects on cancer cell migration and the growth of melanoma, breast, and pancreatic cancer spheroids. Certain compounds showed cytotoxicity against these cancer cell lines, indicating potential for cancer treatment research (Šermukšnytė et al., 2022).

Material Science

• Luminescent and Nonlinear Optical Properties: Studies have focused on the luminescent and nonlinear optical properties of 1,2,4-triazole derivatives. These properties are critical for applications in material science, particularly in the development of new luminescent materials and optical devices (Nadeem et al., 2017).